Cas no 1177277-81-4 (2-(4-iodo-3,5-dimethyl-pyrazol-1-yl)ethanamine)

• Product Name: 2-(4-iodo-3,5-dimethyl-pyrazol-1-yl)ethanamine
• CAS No: 1177277-81-4
• MF: C₇H₁₂IN₃
• MW: 265.094753265381
• MDL: MFCD14586481
• CID: 4561615
• PubChem ID: 49879445
• Update Time: 2024-11-06

2-(4-iodo-3,5-dimethyl-pyrazol-1-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Iodo-3,5-dimethyl-1H-pyrazol-1-yl)ethan-1-amine
• ART-CHEM-ACB ACB003582
• 2-(4-iodo-3,5-dimethyl-pyrazol-1-yl)ethanamine
• F2198-0010
• 2-(4-iodo-3,5-dimethylpyrazol-1-yl)ethanamine
• CXB27781
• G57001
• 1177277-81-4
• AKOS002160530
• EN300-239926

• MDL： MFCD14586481
• Inchi： 1S/C7H12IN3/c1-5-7(8)6(2)11(10-5)4-3-9/h3-4,9H2,1-2H3
• InChI Key： AFGGZRCCYBRQOT-UHFFFAOYSA-N
• SMILES： N1(CCN)C(C)=C(I)C(C)=N1

Computed Properties

• Exact Mass: 265.00759g/mol
• Monoisotopic Mass: 265.00759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.8Ų